Cas no 2580203-49-0 (2,3,4-Trifluoro-6-hydroxybenzene-1-sulfonamide)

• Product Name: 2,3,4-Trifluoro-6-hydroxybenzene-1-sulfonamide
• CAS No: 2580203-49-0
• MF: C₆H₄F₃NO₃S
• MW: 227.161070823669
• CID: 6420385
• PubChem ID: 165886246
• Update Time: 2025-11-01

2,3,4-Trifluoro-6-hydroxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27733722
• 2,3,4-trifluoro-6-hydroxybenzene-1-sulfonamide
• 2580203-49-0
• 2,3,4-Trifluoro-6-hydroxybenzene-1-sulfonamide

• Inchi： 1S/C6H4F3NO3S/c7-2-1-3(11)6(14(10,12)13)5(9)4(2)8/h1,11H,(H2,10,12,13)
• InChI Key： KWNLPTWJBNLBBA-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(=CC=1O)F)F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 226.98639865g/mol
• Monoisotopic Mass: 226.98639865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.8Ų

Additional information on 2,3,4-Trifluoro-6-hydroxybenzene-1-sulfonamide

Recent Advances in the Study of 2,3,4-Trifluoro-6-hydroxybenzene-1-sulfonamide (CAS: 2580203-49-0)

The compound 2,3,4-Trifluoro-6-hydroxybenzene-1-sulfonamide (CAS: 2580203-49-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2,3,4-Trifluoro-6-hydroxybenzene-1-sulfonamide as a key intermediate in the synthesis of novel sulfonamide-based inhibitors. Sulfonamides are well-known for their broad-spectrum biological activities, including antibacterial, antifungal, and carbonic anhydrase inhibitory effects. The trifluoro and hydroxy substitutions on the benzene ring of this compound are believed to enhance its binding affinity to target enzymes, making it a promising scaffold for drug development.

One of the most notable advancements in the study of this compound is its application in the design of carbonic anhydrase (CA) inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,3,4-Trifluoro-6-hydroxybenzene-1-sulfonamide exhibit potent inhibitory activity against CA isoforms, particularly CA IX and XII, which are overexpressed in various cancers. The study utilized X-ray crystallography to elucidate the binding mode of the compound, revealing key interactions with the active site of the enzyme.

In addition to its role in CA inhibition, recent research has explored the antimicrobial potential of 2,3,4-Trifluoro-6-hydroxybenzene-1-sulfonamide. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound and its derivatives exhibit significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional sulfonamide antibiotics.

The synthesis of 2,3,4-Trifluoro-6-hydroxybenzene-1-sulfonamide has also seen recent improvements. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective synthetic route that utilizes a one-pot fluorination and sulfonylation strategy. This method not only improves the yield but also reduces the environmental impact associated with traditional multi-step syntheses.

Despite these promising findings, challenges remain in the development of 2,3,4-Trifluoro-6-hydroxybenzene-1-sulfonamide as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. However, the compound's versatility and demonstrated biological activities make it a valuable tool for both medicinal chemistry and chemical biology research.

In conclusion, 2,3,4-Trifluoro-6-hydroxybenzene-1-sulfonamide (CAS: 2580203-49-0) represents a promising scaffold for the development of novel therapeutics, particularly in the areas of cancer and infectious diseases. Continued research into its mechanism of action and structural derivatives is expected to yield further insights and potential clinical applications.